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Chemical Identity & Available Data

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: RTI-111-d3

Cat. No.: S1816262

The table below consolidates the key identifying information and the limited available research data for RTI-

111-d3.

Get Quote

Property

Description

Product Name

Molecular
Formula

Molecular
Weight

Legal Status

Parent
Compound

Research Use

Available
Animal Data

RTI-111-d3; (1R,2S,3S,5S)-3-(3,4-Dichlorophenyl)-8-(Methyl-d3)-8-
azabicyclo[3.2.1]octane-2-carboxylic Acid Methyl Ester Hydrochloride [1]

C16H20CIsNO2 [1]

364.6945 g/mol [1]

Controlled substance; drug of abuse [1]

Dichloropane (RTI-111), a serotonin—norepinephrine—dopamine reuptake inhibitor
(SNDRI) [2]

Diagnosis/treatment research for drug addiction, depression, anorexia,
neurodegenerative diseases [1]

Self-administered intravenously (i.v.) in rhesus monkeys at 0.0003-0.03 mg/kg;
administered intramuscularly (i.m.) at 0.001-0.1 mg/kg [3]
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Critical Information Gaps

The following information is essential for dosing preparation but is not provided in the search results:

¢ Solubility Profile: Information on suitable solvents (e.g., water, saline, DMSO, ethanol) and solubility
iS missing.

¢ Stability Data: No data on chemical stability in solution, recommended storage conditions (e.g.,
temperature, light sensitivity), or shelf-life.

e Formulation Details: No guidance on preparing specific concentrations for in-vitro (e.g., cell culture)
or in-vivo (e.g., animal injection) studies, including the use of excipients or vehicle solutions.

¢ Detailed Safety Protocols: While identified as a controlled substance and drug of abuse [1], specific
handling procedures (e.g., personal protective equipment, waste disposal) for laboratory settings are
not detailed.

Proposed Experimental Workflow

Given the information gaps, a general workflow for developing a dosing preparation protocol is outlined in

the diagram below. This process would require extensive experimental validation.

Start: Acquire RTI-111-d3

v Determine suitable Define storage
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Click to download full resolution via product page

Suggestions for Protocol Development

To proceed with your research, consider the following steps to fill the information gaps:
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e Contact Suppliers: Reach out to the manufacturers listed in the search results (e.g., Chemsky,
Santa Cruz Biotechnology) [1], as they may provide technical data sheets or certificates of analysis
with solubility and storage information.

¢ Consult Related Literature: Review methods from studies on the parent compound, Dichloropane
(RTI-111) [2] [3]. While not identical, these can provide a starting point for formulation strategies.

¢ Perform Pilot Experiments: Conduct basic experiments to determine solubility in common
laboratory solvents and short-term stability.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [Chemical Identity & Available Data]. Smolecule, [2026]. [Online

PDF]. Available at: [https://www.smolecule.com/products/b1816262#rti-111-d3-dosing-preparation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 Smolecule. All rights reserved. 3/4 Tech Support


https://www.chemicalbook.com/ProdSupplierGNCB02623278_EN.htm
https://en.wikipedia.org/wiki/Dichloropane
https://pubmed.ncbi.nlm.nih.gov/11255920/
https://www.smolecule.com/products/s1816262?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/ProdSupplierGNCB02623278_EN.htm
https://en.wikipedia.org/wiki/Dichloropane
https://pubmed.ncbi.nlm.nih.gov/11255920/
https://www.smolecule.com/products/b1816262#rti-111-d3-dosing-preparation
https://www.smolecule.com/products/b1816262#rti-111-d3-dosing-preparation
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s1816262?utm_src=pdf-bulk
https://www.smolecule.com/products/s1816262?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Smolecule

Technique Innovation & Translatability

Specifications & Pricing

Smolecule Contact
) o Address: Ontario, CA 91761, United

Your Ultimate Destination for Small-Molecule (aka. States

smolecule) Compounds, Empowering Innovative

Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com

© 2026 Smolecule. All rights reserved. 4/ 4 Tech Support


https://www.smolecule.com/products/s1816262?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

